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Abstract

This application note presents a detailed protocol for the quantification of tetracosactide
acetate in human plasma using a sensitive and specific liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method. Tetracosactide, a synthetic polypeptide analogue of
adrenocorticotropic hormone (ACTH), is used both diagnostically to assess adrenal function
and therapeutically.[1][2] The described method is crucial for pharmacokinetic studies, drug
development, and clinical research. The protocol covers sample preparation, chromatographic
separation, and mass spectrometric detection, and includes a summary of the method's
performance characteristics.

Introduction

Tetracosactide, also known as cosyntropin, is a synthetic peptide consisting of the first 24
amino acids of the N-terminal portion of human ACTH.[3] This segment contains the full
biological activity of the native hormone, stimulating the adrenal cortex to produce and release
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cortisol and other corticosteroids.[2] Accurate quantification of tetracosactide in biological
matrices is essential for evaluating its pharmacokinetic profile, including absorption,
distribution, metabolism, and excretion. LC-MS/MS offers high sensitivity and specificity for the
analysis of peptides like tetracosactide in complex biological fluids such as plasma.[4][5]

Experimental Workflow

The overall experimental workflow for the quantification of tetracosactide acetate from plasma
samples is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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